Cas no 946204-28-0 (N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide)

N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide is a synthetic organic compound featuring a thiazole core functionalized with a carbamoylmethyl group and a dimethoxybenzamide moiety. Its structural design incorporates both aromatic and heterocyclic components, enhancing its potential as an intermediate in pharmaceutical and agrochemical research. The presence of the 4-ethylphenyl group may improve lipophilicity, while the dimethoxybenzamide segment could contribute to binding affinity in target interactions. This compound is of interest for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined molecular architecture allows for precise derivatization, supporting structure-activity relationship studies. Suitable for controlled laboratory use under standard safety protocols.

N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide structure

946204-28-0 structure

Product Name:N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide

CAS No:946204-28-0

MF:C₂₂H₂₃N₃O₄S

MW:425.500724077225

CID:6278703

PubChem ID:26841944

Update Time:2025-05-22

N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

- N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide
- N-(4-(2-((4-ethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,5-dimethoxybenzamide
- AKOS024628220
- 946204-28-0
- F2202-0683
- N-(4-{[(4-ethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide
- N-[4-[2-(4-ethylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,5-dimethoxybenzamide
- Inchi： 1S/C22H23N3O4S/c1-4-14-5-7-16(8-6-14)23-20(26)11-17-13-30-22(24-17)25-21(27)15-9-18(28-2)12-19(10-15)29-3/h5-10,12-13H,4,11H2,1-3H3,(H,23,26)(H,24,25,27)
- InChI Key： OUEQRQWJGQZNKK-UHFFFAOYSA-N
- SMILES： S1C=C(CC(NC2C=CC(=CC=2)CC)=O)N=C1NC(C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

Exact Mass: 425.14092740g/mol
Monoisotopic Mass: 425.14092740g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 8
Complexity: 559
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 118Å²

N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2202-0683-2μmol	N-(4-{[(4-ethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide	946204-28-0	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2202-0683-1mg	N-(4-{[(4-ethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide	946204-28-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2202-0683-2mg	N-(4-{[(4-ethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide	946204-28-0	90%+	2mg	$59.0	2023-05-16

N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

Related Categories

Additional information on N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide

Comprehensive Overview of N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide (CAS No. 946204-28-0)

N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide (CAS No. 946204-28-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its complex molecular structure, features a thiazole ring core substituted with a 3,5-dimethoxybenzamide moiety and a 4-ethylphenyl carbamoylmethyl group. Such structural attributes make it a promising candidate for various applications, particularly in drug discovery and development.

The growing interest in N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide is driven by its potential role in modulating biological pathways. Researchers are exploring its interactions with enzymes and receptors, which could lead to breakthroughs in treating diseases such as cancer, inflammation, and metabolic disorders. The compound's thiazole ring, known for its bioactivity, enhances its pharmacological profile, making it a focal point in modern medicinal chemistry.

One of the key advantages of N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide is its synthetic versatility. Chemists can modify its structure to optimize properties like solubility, stability, and binding affinity. This adaptability aligns with current trends in personalized medicine and targeted drug delivery, where tailored compounds are essential for effective treatment strategies.

In addition to its pharmaceutical potential, N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide is also studied for its biochemical properties. Its dimethoxybenzamide component contributes to its ability to interact with cellular proteins, offering insights into signal transduction mechanisms. Such studies are crucial for understanding disease progression and developing novel therapeutic agents.

The demand for N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide is expected to rise, driven by advancements in high-throughput screening and computational chemistry. These technologies enable rapid identification of bioactive compounds, accelerating the drug discovery process. As a result, this compound is increasingly featured in research publications and patent applications.

For researchers and manufacturers, sourcing high-quality N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide (CAS No. 946204-28-0) is critical. Reputable suppliers ensure purity and consistency, which are vital for experimental reproducibility. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify the compound's integrity.

In summary, N-(4-{(4-ethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide represents a compelling area of study in contemporary chemistry and pharmacology. Its multifaceted applications, combined with the ongoing advancements in drug development, position it as a valuable asset in scientific research. As investigations continue, this compound is poised to contribute significantly to the future of medicine and biotechnology.